Cas no 26947-41-1 (Isoquinoline-3-carbonitrile)
Isoquinoline-3-carbonitrile structure
Product Name:Isoquinoline-3-carbonitrile
CAS No:26947-41-1
MF:C10H6N2
MW:154.168041706085
MDL:MFCD00075136
CID:53045
PubChem ID:24860549
Update Time:2025-04-18
Isoquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarbonitrile
- Isoquinoline-3-carbonitrile
- 3-Cyanoisoquinoline
- Isochinolin-3-carbonitril
- GXXBVBVNGMCFIU-UHFFFAOYSA-N
- 3-cyano-isoquinoline
- PubChem16887
- SBB056019
- FCH1116883
- AX8019858
- AB0000186
- C3070
- ST24028561
- AM20051013
- W5009
- ST50824474
- 3-Isoquinolinecarbonitrile, 99%
- MFCD00075136
- DTXSID10408098
- AKOS005206756
- FT-0627509
- 26947-41-1
- TS-02060
- J-016629
- SY062299
- CHEBI:194843
- A5281
- CS-0043954
- AC-7699
- SCHEMBL507331
- 3-Isoquinolinecarbonitrile (6CI,8CI,9CI)
- DB-000549
- DTXCID80358950
- 620-659-3
-
- MDL： MFCD00075136
- Inchi： 1S/C10H6N2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-5,7H
- InChI Key： GXXBVBVNGMCFIU-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC2C=CC=CC=2C=1
- BRN： 114887
Computed Properties
- Exact Mass: 154.05300
- Monoisotopic Mass: 154.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.21
- Melting Point: 126-128 °C (lit.)
- Boiling Point: 348.9°C at 760 mmHg
- Flash Point: 121.6 °C
- Refractive Index: 1.654
- Water Partition Coefficient: Insoluble in water.
- PSA: 36.68000
- LogP: 2.10648
- Solubility: Not determined
Isoquinoline-3-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：3439
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
Isoquinoline-3-carbonitrile Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068841-250mg |
Isoquinoline-3-carbonitrile |
26947-41-1 | 97% | 250mg |
￡31.00 | 2022-03-01 | |
| TRC | I065635-500mg |
Isoquinoline-3-carbonitrile |
26947-41-1 | 500mg |
$ 190.00 | 2022-06-04 | ||
| TRC | I065635-1000mg |
Isoquinoline-3-carbonitrile |
26947-41-1 | 1g |
$ 310.00 | 2022-06-04 | ||
| TRC | I065635-2000mg |
Isoquinoline-3-carbonitrile |
26947-41-1 | 2g |
$ 495.00 | 2022-06-04 | ||
| Chemenu | CM143237-5g |
Isoquinoline-3-carbonitrile |
26947-41-1 | 97% | 5g |
$215 | 2021-08-05 | |
| Chemenu | CM143237-10g |
Isoquinoline-3-carbonitrile |
26947-41-1 | 97% | 10g |
$355 | 2021-08-05 | |
| Chemenu | CM143237-25g |
Isoquinoline-3-carbonitrile |
26947-41-1 | 97% | 25g |
$673 | 2021-08-05 | |
| abcr | AB173409-250 mg |
Isoquinoline-3-carbonitrile, 99%; . |
26947-41-1 | 99% | 250MG |
€75.40 | 2022-06-11 | |
| abcr | AB467074-1 g |
Isoquinoline-3-carbonitrile; min. 95% |
26947-41-1 | 1g |
€154.20 | 2022-06-10 | ||
| abcr | AB467074-5 g |
Isoquinoline-3-carbonitrile; min. 95% |
26947-41-1 | 5g |
€401.90 | 2022-06-10 |
Isoquinoline-3-carbonitrile Related Literature
-
T. Lepitre,C. Pintiala,K. Muru,S. Comesse,A. Rebbaa,A. M. Lawson,A. Da?ch Org. Biomol. Chem. 2016 14 3564
-
Nandigama Satish Kumar,L. Chandrasekhara Rao,N. Jagadeesh Babu,H. M. Meshram RSC Adv. 2015 5 95539
-
3. Copper(I)-promoted cycloaddition reactions of pyridine-2-carbonitrile, 2-pyridylacetonitrile and isoquinoline-3-carbonitrile with ketonesMegumu Munakata,Susumu Kitagawa,Tsunehiko Emori J. Chem. Soc. Chem. Commun. 1991 1244
-
Vladimir A. Motornov,Andrey A. Tabolin,Yulia V. Nelyubina,Valentine G. Nenajdenko,Sema L. Ioffe Org. Biomol. Chem. 2019 17 1442
-
5. Subject index, 1991
26947-41-1 (Isoquinoline-3-carbonitrile) Related Products
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- 1079651-22-1(1-methyl-3-Isoquinolinecarbonitrile)
- 100-70-9(pyridine-2-carbonitrile)
- 1436-43-7(Quinoline-2-carbonitrile)
- 57958-28-8( )
- 116775-53-2(8-methyl-1-Isoquinolinecarbonitrile)
- 1219795-17-1(2-CYANOPYRIDINE-D4)
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